Cas no 2171292-89-8 (2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}propanoic acid)

• Product Name: 2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}propanoic acid
• CAS No: 2171292-89-8
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5861919
• PubChem ID: 165531348
• Update Time: 2025-07-17

2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}propanoic acid
• 2-{1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]azetidin-3-yl}propanoic acid
• EN300-1579153
• 2171292-89-8

• Inchi： 1S/C27H32N2O5/c1-16(2)24(12-25(30)29-13-18(14-29)17(3)26(31)32)28-27(33)34-15-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,16-18,23-24H,12-15H2,1-3H3,(H,28,33)(H,31,32)/t17?,24-/m1/s1
• InChI Key： RPNTXIJFAKEPJB-FZYLFJGDSA-N
• SMILES： O=C(C[C@H](C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C(C(=O)O)C)C1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}propanoic acid

Recent Advances in the Study of 2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}propanoic acid (CAS: 2171292-89-8)

The compound 2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}propanoic acid (CAS: 2171292-89-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique azetidine ring and fluorenylmethoxycarbonyl (Fmoc) protecting group, is being explored for its potential applications in peptide synthesis and drug development. Recent studies have focused on its role as a building block for novel therapeutic agents, particularly in the context of targeted drug delivery and enzyme inhibition.

One of the key areas of research involves the use of this compound in the synthesis of peptide-based drugs. The Fmoc group is a widely used protecting group in solid-phase peptide synthesis (SPPS), and the incorporation of the azetidine ring introduces conformational constraints that can enhance the biological activity and stability of the resulting peptides. Recent publications have demonstrated that derivatives of this compound exhibit improved pharmacokinetic properties, such as increased metabolic stability and enhanced membrane permeability, making them promising candidates for the development of orally bioavailable therapeutics.

In addition to its applications in peptide synthesis, 2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}propanoic acid has been investigated for its potential as a modulator of enzymatic activity. Preliminary studies suggest that this compound can act as an inhibitor of specific proteases and kinases, which are often implicated in various disease pathways. For instance, recent in vitro assays have shown that it exhibits selective inhibition against certain cancer-related kinases, highlighting its potential as a lead compound for anticancer drug development.

The synthesis and characterization of this compound have also been a focus of recent research. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to confirm its structure and purity. Furthermore, computational modeling studies have provided insights into its molecular interactions and binding affinities, offering a theoretical foundation for its observed biological activities. These findings are critical for optimizing its design and improving its efficacy in future applications.

Despite these promising developments, challenges remain in the scalable production and clinical translation of this compound. Issues such as synthetic yield, cost-effectiveness, and potential off-target effects need to be addressed. However, ongoing research efforts are aimed at overcoming these hurdles, with several groups exploring novel synthetic routes and derivatization strategies to enhance its utility. Collaborative initiatives between academia and industry are expected to accelerate the progress in this area.

In conclusion, 2-{1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}propanoic acid (CAS: 2171292-89-8) represents a versatile and promising scaffold in chemical biology and medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable tool for drug discovery and development. Future research will likely focus on expanding its applications, optimizing its properties, and translating these findings into clinically relevant therapies. The continued exploration of this compound underscores its potential to contribute significantly to advancements in the field.